This paper focuses on optimizing process parameters such as tool rotating speed, preheat-treated workpiece temperature, traverse speed, and tool pin profile for dissimilar friction stir welding (FSW) of brass and AA 6063. The hardness of the friction stir-welded joint created is measured as a response variable. The Taguchi design of experiments approach was utilized to finalize the experimental strategy, and ANOVA was employed to analyze the data. The best input factors for a better weld and a harder FSW workpiece were predicted. The experimental results show that the input factors influenced the hardness and defects in the welds in the following order: tool rotation speed (28.98%), tool pin geometry (22.30%), travel speed (11%), and temperature of the preheat treated workpiece (10.95%), respectively. Optical microscopy identified three distinct zones: the nugget zone, the thermomechanically affected zone, and the heat-affected zone. The nugget zone had a maximum value of hardness (around a 27% increase) due to the formation of very fine recrystallized grains.

In the present article, cashew nut biocarbon (CTB), an agricultural waste, is used as reinforcement in Al6061 by the heating process. The primary XRD study on CTB confirms the presence of SiO2, Al2O3, iron-rich ferro-axinite, MgO, and Mn, which improve the material’s properties when used as reinforcement. SiO2 levels increase with annealing time. The extracted CTB is crushed into a ball mill for 24 hours, and the particle size is measured by SEM as 70–90 nm. An experimental study was performed with a variable percent weight of CTB with an increase of 5%–20% for structural stability applications. X-ray analysis tests the composite’s elemental composition and intermetallic elements. It confirms that no such evidence exists. CTB’s density, tensile, flexural, and impact tests measure CTB’s impact. CTB has the lowest density variation and increases tensile and flexion bearing capacity by 30% and 47%, respectively. The lightweight brittle increment is impact-resistant. SEM fracture analysis shows transgranular and intergranular fractures with dimples, large craters, and peak areas.

In this article, the influence of important parameters on the size-dependent thermoelastic behavior of functionally graded magneto-electro-thermo-elastic microcylinders (FGMEE) is studied by means of modified stress couple theory and under the influence of combined mechanical-thermal-magnetic loads. The equations of motion were derived by considering the linear behavior of the shells and considering the first-order theory of the nonlocal shear deformation of the shells. In the following, the results of solving the equations governing the buckle are analyzed. Based on this, firstly, the mechanical properties used in the shell are presented, then the linear buckling behavior is studied, and finally, the size-dependent buckling behavior of these structures is studied. In the presented results, the mode numbers of each buckling load are shown as n and m, where n and m represent the circumferential and longitudinal mode numbers, respectively. In the theory section, using the pairwise size-dependent theory, the stress is corrected, and considering the shell with a relatively thick geometric structure and the forces due to the heterogeneous thermal boundary conditions, a combination of convection heat transfer and displacement is used to obtain a three-dimensional shell temperature distribution. The equilibrium equations of the term electromagnetic coupling system are obtained using the first-order shear displacement field of the shell and the structural relationships in the functionally graded magneto-electro-thermo-elastic (FG-METE) intelligent material. Then, using appropriate analytical and numerical methods, various components of the displacement field, electrical and mechanical potential, and, most importantly, structural stresses for different boundary conditions are obtained.

Plastics materials which are used in our daily life especially for packaging applications are derived from petrochemicals. Though these plastic materials satisfy the required properties of packaging materials in terms of strength, water resistance, and durability, they are not biodegradable and stay in landfills for plenty of years. This causes serious environmental threat and pollution. Owing to this, biodegradable plastics have been emerged as an alternative to conventional plastics. However, most of the biodegrade plastics are dependent on forest reserves even some may affect food supply. Nevertheless, agar and polyvinyl alcohol (PVA) neither causes deforestation nor affect the food stock. Though agar and PVA neither causes deforestation nor affect the food supply, they have high water absorption and a moderate tensile strength. This restricts the use of these polymers for applications. Researchers have used physicochemical modification methods to improve the properties of biodegradable polymers with due attention of agar and PVA. This review presents the basics of polymers, biodegradable polymers, chemistry of biodegradation, environmental impacts of biodegradable polymers, and the physicochemical modification of biodegradable polymers with a special focus of agar and PVA.

In this work, aluminium composites have been evaluated in terms of their characteristics and behaviour. Stirring metallics and a specific quantity of ceramic-derived silicon nitride resulted in AA6061 composites (Si3N4). The mechanical, corrosion, and tribological properties of composites were investigated. Tensile, corrosion, and hardness characteristics have been improved in composites with a constant weight percent of ceramic and advanced metallic fortification. The improved hardness of the composite has decreased wear and friction. Furthermore, by using ceramic strengthening with the metal, the impact strength of the composites was condensed. In addition to the research, the design of experiments method was used to optimize the important wear test elements such as reinforcement %, applied stress, sliding distance, and speed. Analysis of variance was used to find the most significant testing features and its interface with wear performance and the friction coefficient of the composite specimen.

The main objective of this investigation is to study the microstructural features and evaluate the tensile strength, hardness, and acidic corrosion resistance of liquid metal stir casted aluminium-silicon carbide (Al-SiC) composite. As reinforcement for the Al alloy matrix, SiC particles were added to the matrix in the percentages of 0%, 10%, and 20%. The microstructure of Al-SiC composite was studied using optical microscope. The effect of addition of SiC particles on tensile strength and hardness of Al-SiC composite was analyzed.. There were significant improvements in tensile strength and hardness for Al–SiC composite reinforced with 20% SiC particles compared to unreinforced Al–SiC composite, and those improvements were of 14.70% and 26.88%, respectively. The evolution of harder SiC islands in the ductile matrix of aluminium alloy reinforce the Al-SiC composite which enhances the strength and hardness of Al-SiC composite. A weight loss method was used to determine corrosion rate. The samples of Al-SiC composite material were immersed in HCl, HNO3, and H2SO4 solutions for immersion times of 30 hours, 56 hours, and 80 hours. It was found that the weight % of reinforcement had the largest contribution to corrosion rate with 49.86% to that of acidic solution with 29.88%, followed by immersion time with 8.85% and acidic solution with a contribution of 29.88% to the corrosion rate. The Al-SiC composite developed using 20 wt. % of SiC particles showed higher corrosion rate due to the interfacial region formed due to the addition of greater wt % SiC particles to the pure alloy.

Characterization and analysis of foundation material are basic concerns of geotechnical activities to have safety for the structure and users as well. Particularly, it is quite important for the areas of lagging experiences with a lack of equipment and accessibility to investigate the subsurface conditions sufficiently. This study was designed for comprehensive soil investigations through analytical and Plaxis 2D simulation by considering square footing in Bule Hora town, Southern Ethiopia. Considering the investigation depth up to 5.0 m, fourteen soil samples at 1.5 m and 3.0 m depths (two samples from seven pits) were collected, and physical and engineering properties were investigated. Grain and consistency results indicated that soils lying between low to high plastic silt regions. Undrained shear strength (Cu) ranges from 49.5-–64.30 and 52.40–103.10 kN/m2 at 1.5 m and 3.0 m depth, respectively. An average allowable bearing capacity of 145.35 kN/m2 with a settlement of 40.77 mm at 1.5 m depth and 191.41 kN/m2 with a settlement of 47.84 mm at a depth of 3.0 m using the analytical method whereas 122.72 kN/m2 was obtained with the settlement of 30.57 mm at a depth of 1.5 m and 155.11 kN/m2 with 29.08 mm at depth of 3.0 m using Plaxis 2D analysis. The results of bearing capacity and settlement analyzed by the numerical method are lower than the analytical method, which confirms that comparatively, Plaxis 2D analysis gives a better output in selected square footing of shallow foundations. In conclusion, Plaxis was a preferable analysis tool for a shallow foundation, square footing, using inputs of the exhaustively investigated actual condition of soils specifically in Bule Hora town.

The versatility of metal matrix composites (MMCs) makes them a promising material for various industrial applications. The current study used a ball milling to mechanically AA7178 powder and strengthened with zirconium silicate (ZrSiO4) nanoparticles. In addition, the AA7178 matrix was ball-milled to distribute the ZrSiO4 nanoparticles throughout the material. The AA7178 reinforced with ZrSiO4 nanoparticles was compacted and consolidated using two distinct powder metallurgy (PM) sequences: double pressing, double sintering, and hot pressing. In tests measuring microhardness, compression strength, and elongational break, the new nanocomposites surpassed the AA7178. The adequate interfacial bonding and even distribution of ZrSiO4 nanoparticles throughout the AA7178 matrix were essential to the strengthening mechanism. With the use of hot pressing, the mechanical characteristics of the nanocomposites were enhanced. As reinforcement concentration increased beyond 2.5% by weight, mechanical properties drastically degraded due to ZrSiO4 nanoparticles clumping and unequal distribution. Improved mechanical parts attain through the uniform distribution of ZrSiO4 nanoparticles in the AA7178 and the maintenance of their mechanical properties.

An attempt was taken to study the wear rate of coated Inconel 625 using 0.3 gm of multiwall carbon tubes (MWCNT).The coating was carried out by the Ni-P electroless coating method. The Ni-P-MWCNT coating was prepared by using nickel phosphorous solution. The sliding wear test was conducted using pin on discs tribometer. The wear rate behavior was investigated at various levels of pin on discs tribometer factors, and a predictive model was developed using regression equations. The wear test experiment was carried out based on the L27 orthogonal array. The wear process parameters load, sliding velocity, and sliding distance were chosen. It was observed that the rate of wear increased as the load increases, whereas increase in sliding velocity and sliding distance reduces the rate of wear. The developed regression model was validated with the measured wear rate. The percentage error was observed within 0.99%.

The paper proposes a deep hybrid forest regression-based modeling method for measuring the compressive strength (CS) of concrete. Then, the reduced feature vector is used as input to train multiple subforest models (SFM), the predicted values are selected from multiple subforests via the KNN (K-nearest neighbor) method to combine them to obtain the layer regression vector (LRV), and it is combined with the reduced feature vector to obtain the improved LRV, then the output of this layer is taken; second, the regression vector (RV) of the input layer enhancement layer is used as input to obtain the output of the second layer FM, and the steps are repeated until the output of the input layer FM is complete. Finally, the output of the FM of the first layer is obtained. Several SFMs are trained and the result is obtained. The final prognosis is obtained by arithmetically averaging the forecast results of the SFMs of this layer.